molecular formula C14H25KO5S B12660937 Potassium 3-sulphonatopropyl undec-10-enoate CAS No. 94231-60-4

Potassium 3-sulphonatopropyl undec-10-enoate

Cat. No. B12660937
CAS RN: 94231-60-4
M. Wt: 344.51 g/mol
InChI Key: CBYOXZXUTDRRMQ-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Potassium 3-sulphonatopropyl undec-10-enoate is a useful research compound. Its molecular formula is C14H25KO5S and its molecular weight is 344.51 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

94231-60-4

Molecular Formula

C14H25KO5S

Molecular Weight

344.51 g/mol

IUPAC Name

potassium;3-undec-10-enoyloxypropane-1-sulfonate

InChI

InChI=1S/C14H26O5S.K/c1-2-3-4-5-6-7-8-9-11-14(15)19-12-10-13-20(16,17)18;/h2H,1,3-13H2,(H,16,17,18);/q;+1/p-1

InChI Key

CBYOXZXUTDRRMQ-UHFFFAOYSA-M

Canonical SMILES

C=CCCCCCCCCC(=O)OCCCS(=O)(=O)[O-].[K+]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.